Cas no 138890-86-5 (2,5,5-trimethyl-2-(thiophen-3-yl)-1,3-dioxane)

• Product Name: 2,5,5-trimethyl-2-(thiophen-3-yl)-1,3-dioxane
• CAS No: 138890-86-5
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 2151043
• PubChem ID: 22902024
• Update Time: 2025-04-21

2,5,5-trimethyl-2-(thiophen-3-yl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2,5,5-trimethyl-2-(thiophen-3-yl)-1,3-dioxane
• 3-(2,5,5-trimethyl-1,3-dioxan-2-yl)thiophene
• 3-(2,5,5-Trimethyl-1,3-dioxane-2-yl)thiophene
• 3-(2,5,5-Trimethyl-l,3-dioxane-2-yl)thiophene
• 138890-86-5
• 3-(2,5,5-trimethyl-1,3-dioxan-2-yl) thiophene
• DB-355246
• 2,5,5-trimethyl-2-thiophen-3-yl-1,3-dioxane
• KLMVIFDEFXGKPH-UHFFFAOYSA-N
• SCHEMBL3588207

• Inchi： 1S/C11H16O2S/c1-10(2)7-12-11(3,13-8-10)9-4-5-14-6-9/h4-6H,7-8H2,1-3H3
• InChI Key： KLMVIFDEFXGKPH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(C)OCC(C)(C)CO1

Computed Properties

• Exact Mass: 212.08700
• Monoisotopic Mass: 212.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• Density: 1.066
• Melting Point: 35-37 ºC
• Boiling Point: 279 ºC
• Flash Point: 122 ºC
• PSA: 46.70000
• LogP: 2.99380